N-(2-thiophen-2-ylethyl)oxolan-3-amine

• IUPAC Name: N-(2-thiophen-2-ylethyl)oxolan-3-amine
• InChI: InChI=1S/C10H15NOS/c1-2-10(13-7-1)3-5-11-9-4-6-12-8-9/h1-2,7,9,11H,3-6,8H2
• InChI Key: FEDLFNVDYTXQHG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1NCCC2=CC=CS2
• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol

Description

N-(2-thiophen-2-ylethyl)oxolan-3-amine, also known as TEOA, is a chemical compound that has been studied extensively for its potential applications in scientific research. TEOA is a heterocyclic compound that contains a five-membered ring of oxygen and a five-membered ring of sulfur. It has been found to have a range of biochemical and physiological effects, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of N-(2-thiophen-2-ylethyl)oxolan-3-amine is still being studied, but it is believed to act on multiple pathways in the body. It has been found to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation. N-(2-thiophen-2-ylethyl)oxolan-3-amine may also act on the MAPK pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-(2-thiophen-2-ylethyl)oxolan-3-amine has been found to have a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory effects, and may be useful in the treatment of diseases associated with oxidative stress and inflammation. N-(2-thiophen-2-ylethyl)oxolan-3-amine has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-thiophen-2-ylethyl)oxolan-3-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in high yields with high purity. N-(2-thiophen-2-ylethyl)oxolan-3-amine also has a range of biochemical and physiological effects, making it useful for studying a variety of diseases and pathways. However, N-(2-thiophen-2-ylethyl)oxolan-3-amine also has some limitations. Its mechanism of action is still being studied, and it may have off-target effects that need to be taken into account in experiments.

Future Directions

There are several future directions for research on N-(2-thiophen-2-ylethyl)oxolan-3-amine. One area of research is the development of N-(2-thiophen-2-ylethyl)oxolan-3-amine analogs with improved potency and selectivity. Another area of research is the study of N-(2-thiophen-2-ylethyl)oxolan-3-amine in animal models of disease to further understand its potential therapeutic applications. Additionally, the mechanisms of action of N-(2-thiophen-2-ylethyl)oxolan-3-amine need to be further elucidated to fully understand its effects on the body.

Synthesis Methods

N-(2-thiophen-2-ylethyl)oxolan-3-amine can be synthesized through a multi-step process involving the reaction of 2-bromoethyl thiophene with 3-oxo-1,2-oxathiolane. The resulting intermediate is then reacted with ammonia to produce N-(2-thiophen-2-ylethyl)oxolan-3-amine. This synthesis method has been optimized to produce high yields of N-(2-thiophen-2-ylethyl)oxolan-3-amine with high purity.

Scientific Research Applications

N-(2-thiophen-2-ylethyl)oxolan-3-amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(2-thiophen-2-ylethyl)oxolan-3-amine has also been found to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as arthritis.